Cas no 90268-84-1 (Calcium, carbonate naphthenate complexes)

Calcium, carbonate naphthenate complexes structure
90268-84-1 structure
Product Name:Calcium, carbonate naphthenate complexes
CAS No:90268-84-1
MF:C24H14Ca3O10
MW:582.5959649086
CID:885786
Update Time:2023-08-03

Calcium, carbonate naphthenate complexes Chemical and Physical Properties

Names and Identifiers

    • Calcium, carbonate naphthenate complexes
    • tricalcium,naphthalene-2-carboxylate,dicarbonate
    • Calcium carbonate naphthalene-2-carboxylate (3/2/2)
    • Inchi: 1S/2C11H8O2.2CH2O3.3Ca/c2*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;2*2-1(3)4;;;/h2*1-7H,(H,12,13);2*(H2,2,3,4);;;/q;;;;3*+2/p-6
    • InChI Key: MJYIMMZFCIDLTF-UHFFFAOYSA-H
    • SMILES: [Ca+2].[Ca+2].[Ca+2].[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(=O)[O-].[O-]C(=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Topological Polar Surface Area: 207
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